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Compound of Interest

Compound Name:
Bis(2,3-dibromopropyl)

Phosphate-d10

Cat. No.: B15558065

Get Quote

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and analytical methodologies related to Bis(2,3-dibromopropyl) Phosphate-d10. It is

intended for researchers, scientists, and professionals in the fields of drug development and

chemical analysis.

Core Chemical Properties
Bis(2,3-dibromopropyl) Phosphate-d10 is the deuterated analog of Bis(2,3-dibromopropyl)

Phosphate. These compounds are derivatives of the flame retardant Tris(2,3-dibromopropyl)

Phosphate (TBPP).[1] The deuterated standard is primarily used for accurate quantification in

analytical studies, particularly in environmental and biological monitoring.

Quantitative Data Summary
The following tables summarize the key chemical and physical properties of Bis(2,3-
dibromopropyl) Phosphate-d10 and its non-deuterated counterpart.
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Property
Bis(2,3-dibromopropyl)
Phosphate-d10 Value

Reference

Molecular Formula C6HD10Br4O4P [1]

Molecular Weight 507.8 g/mol [1]

Storage Temperature -20°C [1]

Solubility Methanol (Slightly) [1]

Property
Bis(2,3-dibromopropyl)
Phosphate Value

Reference

CAS Number 5412-25-9

Molecular Formula C6H11Br4O4P

Molecular Weight 497.74 g/mol

Boiling Point 457.7°C at 760 mmHg

Density 2.31 g/cm³

Flash Point 230.6°C

Vapor Pressure 1.19E-09 mmHg at 25°C

pKa 1.26 ± 0.50 (Predicted)

Stability Hygroscopic

Solubility
Chloroform (Slightly), Methanol

(Slightly)

Experimental Protocols
Plausible Synthesis of Bis(2,3-dibromopropyl)
Phosphate-d10
While the specific, proprietary synthesis method for commercial Bis(2,3-dibromopropyl)
Phosphate-d10 is not publicly available, a plausible route can be inferred from general
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methods for synthesizing deuterated organophosphorus compounds. A common strategy

involves the reaction of a deuterated alcohol with a phosphorus oxyhalide.

Materials:

2,3-Dibromo-1-propanol-d5

Phosphorus oxychloride (POCl3)

Pyridine (or another suitable base)

Anhydrous diethyl ether (or other suitable solvent)

Procedure:

In a flame-dried, three-necked flask equipped with a magnetic stirrer, dropping funnel, and a

nitrogen inlet, dissolve 2,3-Dibromo-1-propanol-d5 in anhydrous diethyl ether under a

nitrogen atmosphere.

Cool the solution to 0°C in an ice bath.

Slowly add a stoichiometric amount of phosphorus oxychloride dropwise to the solution while

stirring.

After the addition is complete, add a slight excess of pyridine to the reaction mixture to

neutralize the HCl byproduct.

Allow the reaction to stir at room temperature for several hours to ensure completion.

The reaction mixture is then filtered to remove the pyridinium hydrochloride salt.

The filtrate is washed sequentially with dilute HCl, saturated sodium bicarbonate solution,

and brine.

The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is

removed under reduced pressure to yield the crude product.
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Purification of the Bis(2,3-dibromopropyl) Phosphate-d10 is typically achieved through

column chromatography.

Analytical Method for Bis(2,3-dibromopropyl) Phosphate
in Textiles
A validated method for the analysis of Bis(2,3-dibromopropyl) Phosphate in textile products has

been developed using Gas Chromatography-Mass Spectrometry (GC-MS). This method is

crucial for regulatory compliance and safety assessment of consumer products.

Materials:

Textile sample

Methanol containing hydrochloric acid

Trimethylsilyl diazomethane

Bis(2,3-dibromopropyl) Phosphate-d10 (as an internal standard)

GC-MS system

Procedure:

Extraction: A known weight of the textile sample is subjected to reflux extraction with

methanol containing hydrochloric acid. The internal standard, Bis(2,3-dibromopropyl)
Phosphate-d10, is added prior to extraction for accurate quantification.

Derivatization: After extraction, the Bis(2,3-dibromopropyl) Phosphate is methylated using

trimethylsilyl diazomethane to improve its chromatographic properties.

Analysis: The derivatized extract is then analyzed by GC-MS. The instrument is operated in

selected ion monitoring (SIM) mode for enhanced sensitivity and selectivity.

Quantification: The concentration of Bis(2,3-dibromopropyl) Phosphate in the sample is

determined by comparing the peak area of the analyte to that of the deuterated internal

standard.
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Visualizations
Metabolic Pathway of Tris(2,3-dibromopropyl)
phosphate
Bis(2,3-dibromopropyl) phosphate is a significant metabolite of the flame retardant Tris(2,3-

dibromopropyl) phosphate (TBPP). The metabolic conversion is primarily mediated by

cytochrome P450 enzymes in the liver.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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